![molecular formula C16H15F2N3Si B1673485 Flusilazole CAS No. 85509-19-9](/img/structure/B1673485.png)
Flusilazole
Overview
Description
Flusilazole is an organosilicon fungicide that was invented by DuPont. It is primarily used to control fungal infections on a variety of fruit and vegetable crops. The compound is known for its broad-spectrum efficacy and is moderately toxic to animals . Its chemical name is 1-[[bis(4-fluorophenyl)(methyl)silyl]methyl]-1H-1,2,4-triazole .
Scientific Research Applications
Flusilazole has a wide range of applications in scientific research:
Mechanism of Action
Flusilazole functions as a sterol demethylation inhibitor. It inhibits the enzyme lanosterol 14-α-demethylase, which is crucial for the biosynthesis of ergosterol, an essential component of fungal cell membranes . By disrupting ergosterol synthesis, this compound effectively inhibits fungal growth and proliferation .
Similar Compounds:
Tebuconazole: Another triazole fungicide that inhibits sterol demethylation.
Propiconazole: Similar mode of action but differs in its chemical structure and spectrum of activity.
Myclobutanil: Also a triazole fungicide with a similar mechanism of action.
Uniqueness of this compound: this compound is unique due to its organosilicon structure, which imparts specific physicochemical properties that enhance its efficacy and stability compared to other triazole fungicides .
By understanding the detailed aspects of this compound, researchers and industry professionals can better utilize this compound in various applications, ensuring its effective and safe use.
Safety and Hazards
Future Directions
Azole resistance in environmental Aspergillus spp. is a matter of grave clinical concern as transfer of resistance from the environment to clinical settings is inevitable. There is a need for regular surveillance of pesticide use in agriculture, detection of triazole-resistant Aspergillus species in environmental and clinical settings, and development of new antifungal drugs .
Biochemical Analysis
Biochemical Properties
Flusilazole plays a significant role in biochemical reactions by inhibiting specific enzymes involved in fungal cell membrane synthesis. It primarily targets the enzyme sterol 14α-demethylase (CYP51), which is crucial for the biosynthesis of ergosterol, an essential component of fungal cell membranes . By inhibiting this enzyme, this compound disrupts the production of ergosterol, leading to impaired cell membrane integrity and ultimately the death of the fungal cells .
Cellular Effects
This compound has been shown to affect various types of cells and cellular processes. In mammalian cells, it exhibits endocrine-disrupting properties by antagonizing androgen receptors and disrupting steroid biosynthesis . This can lead to altered hormone levels and reproductive issues. Additionally, this compound has been observed to induce cytotoxic effects in zebrafish liver cells, affecting cell viability and causing dose-dependent loss of cell function .
Molecular Mechanism
At the molecular level, this compound exerts its effects by binding to the active site of sterol 14α-demethylase, inhibiting its activity and preventing the conversion of lanosterol to ergosterol . This inhibition disrupts the fungal cell membrane synthesis, leading to increased membrane permeability and cell death. This compound also affects gene expression related to steroid biosynthesis and fatty acid metabolism, further contributing to its antifungal properties .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. Studies using zebrafish embryotoxicity tests have shown that this compound exposure leads to concentration-dependent regulation of various biological processes, including retinol metabolism, transcription, and steroid biosynthesis . These effects are more pronounced at higher concentrations and longer exposure times, indicating the compound’s stability and potential for long-term impact on cellular function .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may not exhibit significant adverse effects, but at higher doses, it can cause developmental toxicity and endocrine disruption . For example, in rats, this compound exposure has been shown to alter fetal hormone levels and affect reproductive parameters . The threshold for these effects is dose-dependent, with higher doses leading to more severe outcomes .
Metabolic Pathways
This compound is metabolized in the liver, where it undergoes extensive biotransformation. The primary metabolic pathways involve the conversion of this compound to various metabolites, including [Bis(4-fluorophenyl)methyl]silano and 1H-1,2,4-triazole . These metabolites are then excreted in the urine and feces. The metabolism of this compound is sex-dependent, with differences in the amount of material excreted in feces compared to urine between males and females .
Transport and Distribution
This compound is absorbed and distributed within cells and tissues following oral administration. It is primarily transported in the bloodstream and accumulates in the liver, gastrointestinal tract, and carcass . The compound is also distributed to other tissues, but at lower concentrations. The transport and distribution of this compound are influenced by its chemical properties, including its solubility and affinity for specific tissues .
Subcellular Localization
The subcellular localization of this compound is primarily within the endoplasmic reticulum, where it interacts with sterol 14α-demethylase . This localization is crucial for its inhibitory action on the enzyme and subsequent disruption of ergosterol biosynthesis. Additionally, this compound may undergo post-translational modifications that influence its targeting to specific cellular compartments .
Preparation Methods
Synthetic Routes and Reaction Conditions: Flusilazole can be synthesized through a multi-step process involving the reaction of 1H-1,2,4-triazole with bis(4-fluorophenyl)methylchlorosilane in the presence of a base. The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the chlorosilane .
Industrial Production Methods: In industrial settings, the production of this compound involves the use of high-performance liquid chromatography (HPLC) and gas chromatography-tandem mass spectrometry (GC-MS/MS) for quality control and to ensure the purity of the final product .
Chemical Reactions Analysis
Types of Reactions: Flusilazole undergoes various chemical reactions, including oxidation and substitution. It reacts with sulfate and hydroxyl radicals, leading to the cleavage between the silicon and triazole ring .
Common Reagents and Conditions:
Oxidation: Involves the use of sulfate radicals and hydroxyl radicals.
Substitution: Typically involves the use of nucleophiles that can attack the silicon atom.
Major Products Formed: The primary degradation products of this compound include bis(4-fluorophenyl)-hydroxy-methylsilane and silicic acid .
Properties
IUPAC Name |
bis(4-fluorophenyl)-methyl-(1,2,4-triazol-1-ylmethyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2N3Si/c1-22(12-21-11-19-10-20-21,15-6-2-13(17)3-7-15)16-8-4-14(18)5-9-16/h2-11H,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQKUGOMFVDPBIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](CN1C=NC=N1)(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2N3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3024235 | |
Record name | Flusilazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3024235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Flusilazole | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0039815 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
85509-19-9 | |
Record name | Flusilazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85509-19-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Flusilazole [ISO] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085509199 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Flusilazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3024235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-1,2,4-Triazole, 1-[[bis(4-fluorophenyl)methylsilyl]methyl] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.107.525 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | FLUSILAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F3WG2VVD87 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Flusilazole | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0039815 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
48 °C | |
Record name | Flusilazole | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0039815 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
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